3-(1-{[1-(2-fluorophenyl)-2,2-dimethylcyclopropyl]carbonyl}-3-azetidinyl)pyridine

• IUPAC Name: [1-(2-fluorophenyl)-2,2-dimethylcyclopropyl]-(3-pyridin-3-ylazetidin-1-yl)methanone
• InChI: InChI=1S/C20H21FN2O/c1-19(2)13-20(19,16-7-3-4-8-17(16)21)18(24)23-11-15(12-23)14-6-5-9-22-10-14/h3-10,15H,11-13H2,1-2H3
• InChI Key: DLBHEXQLKNMZTF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1(C2=CC=CC=C2F)C(=O)N3CC(C3)C4=CN=CC=C4)C
• Molecular Formula: C20H21FN2O
• Molecular Weight: 324.4 g/mol

Description

The compound “3-(1-{[1-(2-fluorophenyl)-2,2-dimethylcyclopropyl]carbonyl}-3-azetidinyl)pyridine” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic ring with a nitrogen atom, and a fluorophenyl group, which is a phenyl group (a ring of 6 carbon atoms) with a fluorine atom attached. The compound also contains a carbonyl group (C=O) and a cyclopropyl group (a ring of 3 carbon atoms), both of which are common in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic pyridine ring and the fluorophenyl group would likely contribute to the compound’s stability. The carbonyl group could make the compound polar, affecting its solubility and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include things like its melting point, boiling point, solubility, and reactivity. These properties would be determined by the compound’s molecular structure.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for compounds with medicinal properties. Without specific information on this compound, it’s difficult to provide a detailed analysis of its mechanism of action.

Safety and Hazards

The safety and hazards of a compound refer to its potential effects on human health and the environment. This information is typically provided in a material safety data sheet (MSDS) for the compound.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if the compound has medicinal properties, future research could focus on developing it into a drug.